1-(5-cyanothiophen-2-yl)cyclopropane-1-carboxylic acid
Description
Cyclopropane carboxylic acids are a class of organic compounds containing a cyclopropane ring and a carboxylic acid group . They are used as building blocks in organic synthesis and have been studied for their potential biological activities .
Synthesis Analysis
Cyclopropane carboxylic acids can be synthesized through various methods. One common method involves the reaction of γ-chlorobutyronitrile with sodium hydroxide, followed by hydrolysis . Another method involves the palladium-catalyzed cross-coupling of aryl bromides or triflates with cyclopropylmagnesium bromide .Molecular Structure Analysis
The molecular structure of cyclopropane carboxylic acids consists of a three-membered cyclopropane ring attached to a carboxylic acid group . The exact structure of “1-(5-cyanothiophen-2-yl)cyclopropane-1-carboxylic acid” would also include a 5-cyanothiophen-2-yl group attached to the cyclopropane ring.Chemical Reactions Analysis
Cyclopropane carboxylic acids can undergo a variety of chemical reactions. For example, they can participate in palladium-catalyzed cross-coupling reactions with Grignard reagents . They can also react with hydrogen peroxide to form peroxides .Physical And Chemical Properties Analysis
Cyclopropane carboxylic acids generally have high boiling points due to strong hydrogen bonding between molecules . Their solubility in water decreases as the carbon chain length increases .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-cyanothiophen-2-yl)cyclopropane-1-carboxylic acid involves the introduction of a cyano group onto a thiophene ring, followed by the formation of a cyclopropane ring and the addition of a carboxylic acid group.", "Starting Materials": ["Thiophene", "Bromine", "Sodium cyanide", "Cyclopropane", "Sodium hydride", "Bromoacetic acid"], "Reaction": ["1. Thiophene is brominated using bromine to yield 5-bromothiophene.", "2. Sodium cyanide is added to 5-bromothiophene to form 5-cyanthiophene.", "3. 5-cyanthiophene is reacted with cyclopropane in the presence of sodium hydride to form 1-(5-cyanthiophen-2-yl)cyclopropane.", "4. Bromoacetic acid is added to 1-(5-cyanthiophen-2-yl)cyclopropane to yield 1-(5-cyanothiophen-2-yl)cyclopropane-1-carboxylic acid."] } | |
CAS RN |
2228415-23-2 |
Molecular Formula |
C9H7NO2S |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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